Cas no 1414960-54-5 ((R)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline)

• Product Name: (R)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline
• CAS No: 1414960-54-5
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD22689231
• CID: 4595207
• Update Time: 2025-07-15

(R)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline Chemical and Physical Properties

Names and Identifiers

• NE64612
• SB33456
• (R)-6,6a,7,8,9,10-Hexahydro-5H-pyrido[1,2-a]quinoxaline
• (R)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline

• MDL： MFCD22689231
• Inchi： 1S/C12H16N2/c1-2-7-12-11(6-1)13-9-10-5-3-4-8-14(10)12/h1-2,6-7,10,13H,3-5,8-9H2/t10-/m1/s1
• InChI Key： YNWGNIXGOYARFJ-SNVBAGLBSA-N
• SMILES： N12C3C=CC=CC=3NC[C@H]1CCCC2

Computed Properties

• Exact Mass: 188.131348519 g/mol
• Monoisotopic Mass: 188.131348519 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3
• Molecular Weight: 188.27

Additional information on (R)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline

Introduction to (R)-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline (CAS No. 1414960-54-5)

(R-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural framework of this molecule, characterized by its fused ring system and chiral center, makes it a subject of intense research interest.

The chemical structure of (R-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline) consists of a pyridine ring fused with an oxazoline moiety, forming a complex and intricate system. This configuration not only contributes to its distinct chemical properties but also opens up possibilities for various biological interactions. The presence of a chiral center at the (R) configuration further enhances its pharmacological significance, as enantiomeric purity is often crucial in drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for further study. The synthesis involves multi-step reactions that carefully construct the desired ring system while maintaining high stereochemical control. This has been achieved through the use of advanced catalytic methods and protecting group strategies.

In the realm of medicinal biology, (R-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline) has shown promise in several preclinical studies. Its molecular structure suggests potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary research indicates that this compound may exhibit inhibitory effects on certain key enzymes associated with inflammation and oxidative stress.

One of the most compelling aspects of (R-6,6a,7,8,9,10-Hexahydro-5H-pyrido1,2-aquinoxaline) is its ability to modulate biological processes at the molecular level. The heterocyclic core provides a scaffold that can be readily modified to enhance specific pharmacological properties. This flexibility has allowed researchers to design derivatives with improved solubility, bioavailability, and target specificity.

The chiral nature of this compound also plays a critical role in its pharmacological profile. Enantiomers can exhibit vastly different biological activities due to their interactions with chiral biological targets. The (R) configuration of (R-6,6a,7,8,9，10-Hexahydro-5H-pyrido1，2-aquinoxaline) has been found to be particularly effective in certain biological assays， suggesting its potential as a lead compound for further drug development.

Recent studies have also explored the potential therapeutic applications of (R-6，6a，7，8，9，10-Hexahydro-5H-pyrido1，2-aquinoxaline) in treating various diseases. Its structural features have led researchers to investigate its role in modulating neurological pathways， making it a candidate for addressing conditions such as neurodegenerative disorders. Additionally， its interaction with metabolic enzymes has prompted investigations into its potential as an anti-inflammatory agent.

The synthesis and characterization of (R-6，6a，7，8，9，10-Hexahydro-5H-pyrido1，2-aquinoxaline) have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy、mass spectrometry (MS)， and X-ray crystallography。 These methods have provided detailed insights into its molecular structure and conformation， which are essential for understanding its biological behavior。

In conclusion，（)-6、6a、7、8、9、10-Hexahydro-5H-pyrido1、2-aquinoxaline (CAS No. 1414960-54-5) is a structurally complex and pharmacologically promising compound that represents an exciting area of research in medicinal chemistry。 Its unique properties and potential therapeutic applications make it a valuable candidate for further investigation and development。 As research continues to uncover new insights into its biology and chemistry， this compound is poised to play a significant role in the discovery of novel therapeutic agents。